Cas no 1351630-88-0 (3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate)

• Product Name: 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate
• CAS No: 1351630-88-0
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 6022497
• PubChem ID: 71794327
• Update Time: 2025-05-21

3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate
• F6250-0437
• 3-(2-(thiophen-2-yl)acetamido)cyclohexyl (4-fluorophenyl)carbamate
• [3-[(2-thiophen-2-ylacetyl)amino]cyclohexyl] N-(4-fluorophenyl)carbamate
• AKOS024544782
• VU0541365-1
• 1351630-88-0
• 3-[2-(thiophen-2-yl)acetamido]cyclohexyl N-(4-fluorophenyl)carbamate

• Inchi： 1S/C19H21FN2O3S/c20-13-6-8-14(9-7-13)22-19(24)25-16-4-1-3-15(11-16)21-18(23)12-17-5-2-10-26-17/h2,5-10,15-16H,1,3-4,11-12H2,(H,21,23)(H,22,24)
• InChI Key： YICPPLPZFCSMJM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1CCCC(C1)OC(NC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 376.12569187g/mol
• Monoisotopic Mass: 376.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.7Ų

Additional information on 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate

Comprehensive Overview of 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351630-88-0)

The compound 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate, with the CAS number 1351630-88-0, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiophene and fluorophenyl moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for chronic diseases. 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate aligns with this trend, as its structure suggests potential activity in central nervous system (CNS) disorders and inflammatory conditions. The incorporation of a thiophene ring is noteworthy, as this heterocycle is often associated with enhanced pharmacokinetic properties, such as improved metabolic stability and bioavailability.

The carbamate functional group in this compound is another critical feature, as it is commonly found in drugs with enzyme-inhibiting or receptor-binding capabilities. This has led to speculation that CAS 1351630-88-0 could be explored for its role in neuroprotection or pain management, areas where carbamate derivatives have shown promise. Additionally, the 4-fluorophenyl group may contribute to the molecule's ability to penetrate the blood-brain barrier, a desirable trait for CNS-targeted therapies.

From a synthetic chemistry perspective, the preparation of 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate involves multi-step organic transformations, including amide coupling and carbamate formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's molecular weight and logP value suggest moderate lipophilicity, which could influence its formulation and delivery strategies in preclinical studies.

Given the growing interest in personalized medicine and targeted drug delivery, 1351630-88-0 represents a compelling subject for further investigation. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, which could lead to the development of analogs with optimized therapeutic profiles. Moreover, the compound's potential applications in autoimmune diseases and neurodegenerative disorders align with current research priorities in the pharmaceutical industry.

In conclusion, 3-2-(thiophen-2-yl)acetamidocyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351630-88-0) is a versatile compound with significant potential in drug discovery. Its unique combination of thiophene, carbamate, and fluorophenyl groups positions it as a valuable scaffold for the development of next-generation therapeutics. As research continues to uncover its biological activities, this molecule may soon emerge as a key player in addressing unmet medical needs.